BENGHE Foundational & Exploratory

Check Availability & Pricing

Malantide Peptide: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Malantide

Cat. No.: B549818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malantide is a synthetic dodecapeptide that has emerged as a valuable tool in cellular
signaling research, primarily for its role as a specific substrate for key protein kinases. This
technical guide provides an in-depth overview of the structure, properties, and applications of
Malantide, with a focus on its use in enzymatic assays and the study of signaling pathways.

Peptide Structure and Sequence

Malantide is a linear peptide composed of 14 amino acids. Its sequence and fundamental
properties are summarized below.
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Property Value Reference(s)

H-Arg-Thr-Lys-Arg-Ser-Gly-

Amino Acid Sequence Ser-Val-Tyr-Glu-Pro-Leu-Lys- [1]
lle-OH

One-Letter Code RTKRSGSVYEPLKI [1]

Molecular Formula C72H124N22021 [1]

Average Molecular Weight 1633.88 g/mol [1]

Theoretical pl 10.69 [1]

GRAVY Score -0.96 [1]

There is no evidence in the scientific literature to suggest the existence of a naturally occurring
or synthetically produced cyclic version of Malantide. All reviewed materials describe a linear
peptide structure.

3D Structure

An experimentally determined three-dimensional structure of Malantide is not currently
available in public databases such as the Protein Data Bank (PDB). However, computational
modeling can provide a predicted structure. The following diagram represents a predicted 3D
conformation of the Malantide peptide.
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Prledicted 3D St@alam' le PKA Activity Ratio Assay Workflow

@ Sample Homogenization
@ Prepare Basal and Total Activity Reactions
:
Add cAMP to "Total' Reaction
Gly6 Initiate Reaction with [y-?P]ATP
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:
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Y

@ Quantify Radioactivity
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Calculate Activity Ratio (Basal/Total)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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